1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one

• Molecular Formula: C16H16F3N3O
• Molecular Weight: 323.31 g/mol
• IUPAC Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H16F3N3O/c1-8-13(9(2)21-20-8)7-22-6-10(3-15(22)23)12-4-11(17)5-14(18)16(12)19/h4-5,10H,3,6-7H2,1-2H3,(H,20,21)
• InChI Key: KPDSUGAHNBSNAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CN2CC(CC2=O)C3=C(C(=CC(=C3)F)F)F

Description

1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C16H16F3N3O and its molecular weight is 323.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 ml flask fitted with a magnetic stirrer and a reflux condenser under inert atmosphere, 1-({3,5-dimethyl-1-[(4-methyl phenyl)sulfonyl]-1H-pyrazol-4-yl}methyl)-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one x61 (0.83 g, 1.7 mmol) is dissolved in THF (40 ml). A 1 M solution of tetrabutylammonium fluoride in THF (1.7 ml, 1.7 mmol) is added and the mixture is heated at 85° C. for 48 h. The solvent is evaporated and the residue is dissolved in water. The aqueous phase is extracted six times with diethylether and the combined organic phases are dried over MgSO4, filtered and concentrated in vacuo. The crude product is purified by preparative chromatography on silicagel and recrystallized from AcOEt to give 77 mg of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-(2,3,5-trifluorophenyl)pyrrolidin-2-one 167.